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Compound of Interest

Compound Name: 2-(Methylthio)-4,5-diphenyloxazole

Cat. No.: B076272

A Spectroscopic Comparison of 2-(Methylthio)-4,5-diphenyloxazole and its Analogues for
Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic properties of 2-
(Methylthio)-4,5-diphenyloxazole and its analogues. The data presented is crucial for the
identification, characterization, and quality control of these compounds in research and
development settings. The following sections detail the spectroscopic data in a comparative
format, outline the experimental protocols used for their acquisition, and provide a visual
workflow for the analytical process.

Spectroscopic Data Comparison

The spectroscopic characteristics of 2-(Methylthio)-4,5-diphenyloxazole and its analogues
are summarized below. These compounds share a common 4,5-diphenyloxazole core, with
variations at the 2-position, which significantly influences their spectral properties.

Table 1: *H NMR Spectroscopic Data (&, ppm) in CDCl3
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Compound/Analog

H-phenyl (approx.

H-S-CHs Other Protons
ue range)
Ethyl 5-(methylthio)-2- 4.35 (q, J=7.1 Hz,
Y15 ylthio) 7.97-7.94 (m, 2H), (@
phenyloxazole-4- 2.61 (s, 3H) 2H), 1.34 (t, J=7.1 Hz,
7.39-7.37 (m, 3H)
carboxylate 3H)
8.54 (dd, J=7.0, 2.1
(4-Methoxyphenyl)(5-
. Hz, 2H), 8.04-8.01 (m,
(methylthio)-2-
2H), 7.47-7.45 (m, 2.69 (s, 3H) 3.86 (s, 3H)

phenyloxazol-4-

yl)methanone

3H), 6.97 (dd, J=7.1,
2.0 Hz, 2H)

2-Methyl-4,5-

diphenyloxazoline

7.4-7.2 (m)

5.2 (d), 4.7 (d), 2.1 (s)

Table 2: 13C NMR Spectroscopic Data (o, ppm) in CDCls

C-phenyl
Compound/An
(approx. C-S-CHs C-oxazole Other Carbons
alogue
range)
Ethyl 5-
. 131.3,129.2,
(methylthio)-2- 162.3, 161.2,
129.0, 126.8, 14.9 61.6, 14.8
phenyloxazole-4- 155.2
126.7
carboxylate
(4- 135.9, 132.9,
Methoxyphenyl 132.6, 130.6,
P _ Y 183.9, 163.3,
(5-(methylthio)-2-  129.9, 128.8, 14.2 55.4
159.5, 157.3
phenyloxazol-4- 126.7, 126.2,
yl)methanone 1135
142.1, 140.9,
2-Methyl-4,5-
_ _ 128.6, 128.5,
diphenyloxazolin - 165.9, 83.5, 78.1 14.2
128.2, 127.8,
e
127.2,126.9

Table 3: Infrared (IR) Spectroscopic Data (cm~1) (KBr Pellet)
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Compound/An v(C=C)
v(C=N) . v(C-0) v(S-C)
alogue aromatic

Ethyl 5-

(methylthio)-2- »
1676 1517 1217, 1163 Not specified

phenyloxazole-4-

carboxylate

(-

Methoxyphenyl)

(5-(methylthio)-2- 1596 1492, 1445 1260 Not specified
phenyloxazol-4-

yl)methanone

2,5-

] Not specified 1610 1070 -
Diphenyloxazole

Table 4. Mass Spectrometry (MS) Data (m/z)

Compound/Analog  Molecular lon [M]*+ Key Fragmentation
ue or [M+H]* Peaks

lonization Method

Ethyl 5-(methylthio)-2-
phenyloxazole-4- 264.0694 [M+H]* Not specified ESI
carboxylate

(4-Methoxyphenyl)(5-
(methylthio)-2-

326.0851 [M+H]* Not specified ESI
phenyloxazol-4-
yl)methanone
2,5-Diphenyloxazole 221 118, 105, 91, 77 El

Table 5: UV-Visible and Fluorescence Spectroscopic Data
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Compound/An Sl Amax (abs) Amax (em) Quantum Yield
olven
alogue (nm) (nm) (P)
2,5-
Ethanol 320 370 0.84

Diphenyloxazole

Substituted 2,5-

Diphenyloxazole DMF 350-450 Not specified Not specified
(Theoretical)

Substituted

Oxazolone Chlorobenzene ~370 ~522 Not specified
Derivative

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic techniques.
Detailed experimental protocols are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectra were recorded on a Bruker Avance spectrometer (at 300 or 400 MHz
for 1H and 75 or 100 MHz for 13C). Samples were dissolved in deuterated chloroform (CDCls)
with tetramethylsilane (TMS) as the internal standard. Chemical shifts (8) are reported in parts
per million (ppm) and coupling constants (J) in Hertz (Hz). Multiplicities are abbreviated as s
(singlet), d (doublet), t (triplet), g (quartet), and m (multiplet).

Infrared (IR) Spectroscopy

IR spectra were recorded on a PerkinElmer FT-IR spectrometer using potassium bromide (KBr)
pellets. The spectra were scanned over the range of 4000-400 cm~1.

Mass Spectrometry (MS)

High-resolution mass spectra (HRMS) were obtained on a Q-TOF mass spectrometer using
electrospray ionization (ESI). Electron ionization (El) mass spectra were recorded on a mass
spectrometer operating at 70 eV.
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UV-Visible and Fluorescence Spectroscopy

UV-Vis absorption spectra were recorded on a Shimadzu UV-2450 spectrophotometer.
Fluorescence emission spectra were recorded on a Shimadzu RF-5301PC
spectrofluorophotometer. The samples were dissolved in spectroscopic grade solvents.
Quantum yields were determined relative to a standard fluorophore.

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and spectroscopic
characterization of 2-(Methylthio)-4,5-diphenyloxazole and its analogues.

Caption: Workflow for Synthesis and Spectroscopic Analysis.

 To cite this document: BenchChem. [Spectroscopic comparison of 2-(Methylthio)-4,5-
diphenyloxazole and its analogues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076272#spectroscopic-comparison-of-2-methylthio-
4-5-diphenyloxazole-and-its-analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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